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Compound of Interest

Compound Name: 9,10-Dibenzylanthracene

CAS No.: 3613-42-1

Cat. No.: B166893

Get Quote

Executive Summary
9,10-Dibenzylanthracene (CAS 3613-42-1) is a symmetrically substituted polycyclic aromatic

hydrocarbon (PAH) distinct from its more common analog, 9,10-diphenylanthracene (DPA).

While DPA is renowned for its high quantum yield in OLEDs and glow sticks due to the steric

decoupling of its phenyl rings, 9,10-dibenzylanthracene features methylene bridges (

) that isolate the pendant phenyl groups from the anthracene

-system. This structural nuance results in unique crystallographic packing, solubility profiles,
and carbonization behaviors, making it a critical model compound in liquid scintillation counting
and graphite precursor research.
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Identifier Type Value Notes

Chemical Name 9,10-Dibenzylanthracene IUPAC

CAS Number 3613-42-1 Distinct from DPA (1499-10-1)

Molecular Formula

Molecular Weight 358.48 g/mol

PubChem CID 77160

SMILES

C1=CC=C(C=C1)CC2=C3C=C

C=CC3=C(C4=CC=CC=C42)C

C5=CC=CC=C5

InChI Key
FMVRRCDBALUUBI-

UHFFFAOYSA-N

Appearance Pale yellow needles or powder

Melting Point 245–246.5 °C High thermal stability

Synthesis & Reaction Protocols
Mechanistic Pathway: Grignard Addition &
Aromatization
The most reliable laboratory synthesis involves the addition of benzylmagnesium chloride to

9,10-anthraquinone, followed by reductive aromatization. This method avoids the poly-

substitution byproducts common in direct Friedel-Crafts alkylation of anthracene.

Protocol Workflow
Nucleophilic Addition: Benzyl Grignard reagent attacks the carbonyl carbons of

anthraquinone, forming a 9,10-dihydro-9,10-diol intermediate.

Reductive Aromatization: Treatment with a reducing agent (e.g., HI/Red Phosphorus or

/HCl) or acid-catalyzed dehydration removes the hydroxyl groups and restores aromaticity.
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Figure 1: Synthetic pathway transforming anthraquinone to 9,10-dibenzylanthracene via

Grignard addition and reductive aromatization.

Alternative Industrial Route: Friedel-Crafts Alkylation
Historical Context: Early industrial synthesis utilized the reaction of anthracene with benzyl

chloride in the presence of zinc dust and carbon disulfide.

Drawback: This method lacks regioselectivity, often yielding mixtures of 9-monobenzyl, 9,10-

dibenzyl, and ring-substituted isomers, requiring extensive purification (recrystallization from

acetic acid or xylene).

Physical & Spectroscopic Properties[3][5][6][7]
Structural Conformation vs. DPA
The methylene bridge in 9,10-dibenzylanthracene is the defining feature.

9,10-Diphenylanthracene (DPA): Phenyl rings are twisted ~90° relative to the anthracene

core due to steric hindrance, decoupling the

-systems but preventing quenching (high

).

9,10-Dibenzylanthracene: The

spacer allows the phenyl rings to rotate more freely but completely breaks conjugation
between the wings and the core. Consequently, its UV-Vis absorption spectrum retains the
vibrational fine structure characteristic of 9,10-dialkylanthracenes, unlike the broadened
bands of conjugated arylanthracenes.
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Solubility & Handling
Solubility: Insoluble in water. Moderately soluble in boiling toluene, xylene, and acetic acid.

Slightly soluble in benzene and chloroform.

Purification: Recrystallization from glacial acetic acid or toluene yields high-purity needles

suitable for scintillation use.

Applications
Liquid Scintillation Counting
9,10-Dibenzylanthracene serves as a secondary solute (wavelength shifter) or primary

scintillator in specific organic liquid scintillator cocktails.

Mechanism: It absorbs energy from the solvent (excited by ionizing radiation) and emits blue

fluorescence.

Advantage: Its high melting point and chemical stability allow it to be used in high-

temperature environments or aggressive solvent systems (e.g., benzonitrile) where other

scintillators might degrade.

Carbonization & Graphite Precursor Studies
In materials science, this compound is used as a model to study the carbonization of pitch.

Relevance: The benzyl substituents provide "weak links" that undergo homolytic cleavage at

high temperatures (

).

Process: Thermal treatment leads to the formation of free radicals, promoting polymerization

into mesophase pitch (liquid crystal precursor to graphite). It aids in understanding how alkyl-

bridged aromatics contribute to the graphitizability of coal tar pitch.

Fluorescence Standard
Due to the isolation of the anthracene chromophore, it acts as a standard for "alkyl-anthracene"

emission profiles, distinct from "aryl-anthracene" profiles. It is used to calibrate fluorescence
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spectrometers for specific blue-emission regions (~400–450 nm).

Safety & Handling (MSDS Highlights)
GHS Classification: Warning (General PAH precautions).

Hazards:

H302: Harmful if swallowed.

H413: May cause long-lasting harmful effects to aquatic life.

PPE: Nitrile gloves, safety goggles, and N95 dust mask. Handle in a fume hood to avoid

inhalation of dust.

Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; keep

in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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